molecular formula C13H19N B8272278 N,N-diethyl-2,3-dihydro-1H-inden-2-amine

N,N-diethyl-2,3-dihydro-1H-inden-2-amine

Cat. No. B8272278
M. Wt: 189.30 g/mol
InChI Key: IPKWICPQIRRGCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-diethyl-2,3-dihydro-1H-inden-2-amine is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-diethyl-2,3-dihydro-1H-inden-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-diethyl-2,3-dihydro-1H-inden-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N,N-diethyl-2,3-dihydro-1H-inden-2-amine

Molecular Formula

C13H19N

Molecular Weight

189.30 g/mol

IUPAC Name

N,N-diethyl-2,3-dihydro-1H-inden-2-amine

InChI

InChI=1S/C13H19N/c1-3-14(4-2)13-9-11-7-5-6-8-12(11)10-13/h5-8,13H,3-4,9-10H2,1-2H3

InChI Key

IPKWICPQIRRGCU-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C1CC2=CC=CC=C2C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1H-inden-2(3H)-one (6.00 g, 45.4 mmol) in methanol (100 ml) was added diethylamine (6.64 g, 91 mmol), sodium cyanotrihydroborate (5.71 g, 91 mmol) and acetic acid (5.45 g, 91 mmol). The reaction mixture was stirred overnight and concentrated. The residue was diluted with methylene chloride, washed with saturated aqueous NaHCO3 (2×50 mL), dried over Na2SO4, filtered, and concentrated. The resulting residue was dissolved in 1M aqueous HCl (100 ml), and extracted with methylene chloride (2×50 mL). The aqueous layer was treated with 6N aqueous NaOH solution until the pH=14 and was extracted with methylene chloride (4×100 mL). The combined organic layers were dried over Na2SO4, filtered, and concentrated to provide the title compound.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
6.64 g
Type
reactant
Reaction Step One
Quantity
5.71 g
Type
reactant
Reaction Step One
Quantity
5.45 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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